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Introduction
Poloxamers, particularly Poloxamer 407 (also known as Pluronic® F-127), are widely utilized in

cell culture applications, including as shear-protective agents in suspension cultures and as

thermo-responsive hydrogels for 3D cell culture and drug delivery. Ensuring the sterility of

Poloxamer solutions is paramount to prevent microbial contamination of cell cultures, which

can lead to experimental artifacts, unreliable results, and loss of valuable cell lines. However,

the sterilization process itself can potentially alter the physicochemical properties of Poloxamer

solutions, impacting their performance.

These application notes provide a comprehensive overview and detailed protocols for various

methods of sterilizing Poloxamer solutions intended for cell culture use. The selection of an

appropriate sterilization method is critical and depends on the specific Poloxamer

concentration, the intended application, and the sensitivity of the cells to any potential

degradation products.

Overview of Sterilization Methods
Several methods can be employed to sterilize Poloxamer solutions, each with its advantages

and disadvantages. The primary methods include:
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Sterile Filtration: A common and generally gentle method that physically removes

microorganisms.

Steam Sterilization (Autoclaving): A widely available and effective method using high-

pressure steam.

Gamma Irradiation: A terminal sterilization method that uses cobalt-60 to kill microorganisms.

Electron Beam (E-beam) Irradiation: Another terminal sterilization method that uses a stream

of high-energy electrons.

The choice of method should be carefully considered, as it can affect the gelation temperature,

viscosity, molecular weight, and biocompatibility of the Poloxamer solution.

Comparative Analysis of Sterilization Methods
The following tables summarize the quantitative effects of different sterilization methods on the

properties of a 30% w/v Poloxamer 407 hydrogel, a concentration often used in 3D cell culture

applications.

Table 1: Effect of Sterilization on Gelling Properties and pH of 30% w/v Poloxamer 407

Solution[1]
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Sterilization
Method

Gelling
Temperature (°C)

Gelling Time (min) pH

Non-sterile 22 < 2 7.20

Steam Heat (121°C,

20 min)
22 < 2 7.01

Dry Heat (160°C, 1 h) 21 < 2 Not Reported

Gamma Irradiation (25

kGy)
24 < 2 Acidic

E-beam Irradiation (15

kGy)
22 < 2 7.05

E-beam Irradiation (25

kGy)
22 < 2 7.00

Table 2: Effect of Sterilization on Cytotoxicity of 30% w/v Poloxamer 407 Hydrogel[1]

Sterilization Method
Relative LDH Release at
24h (vs. Control)

Cell Morphology at 24h

Non-sterile Slight increase Normal

Steam Heat (121°C, 20 min) No significant increase Normal

Dry Heat (160°C, 1 h) Slight increase Some rounded cells

Gamma Irradiation (25 kGy)
Substantial increase (P <

0.001)
Significant cell death

E-beam Irradiation (15 kGy) No significant increase Normal

E-beam Irradiation (25 kGy) Slight increase Normal

Experimental Protocols
Preparation of Poloxamer 407 Stock Solution
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This protocol describes the "cold method" for preparing a Poloxamer 407 solution, which is

generally preferred to minimize foaming and ensure complete dissolution.[1]

Materials:

Poloxamer 407 powder

Cell culture grade water (e.g., WFI, Milli-Q)

Sterile magnetic stir bar

Sterile beaker or bottle

Refrigerator or cold room (4°C)

Procedure:

Weigh the desired amount of Poloxamer 407 powder. For a 30% (w/v) solution, use 30 g of

Poloxamer 407 for a final volume of 100 mL.

Measure the required volume of cold (4°C) cell culture grade water.

Place the sterile magnetic stir bar in the sterile beaker or bottle.

Slowly add the Poloxamer 407 powder to the cold water while stirring gently. Avoid vigorous

stirring to prevent excessive foaming.

Once the powder is dispersed, cover the container and continue stirring at 4°C.

To ensure complete dissolution, maintain the solution at 4°C for at least 24 hours with

continuous gentle stirring.[1]

Visually inspect the solution to confirm that it is clear and free of any undissolved particles

before proceeding with sterilization.

Protocol 1: Sterile Filtration
Sterile filtration is a suitable method for sterilizing Poloxamer solutions, especially at lower

concentrations where the viscosity is manageable.
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Materials:

Prepared Poloxamer 407 solution (pre-chilled to 4°C to reduce viscosity)

Sterile syringe

Sterile syringe filter with a 0.22 µm pore size (e.g., PVDF, PES membrane)

Sterile collection vessel

Procedure:

Work in a laminar flow hood or biological safety cabinet to maintain sterility.

Ensure the Poloxamer 407 solution is thoroughly chilled to 4°C to minimize its viscosity.

Aseptically attach the sterile 0.22 µm syringe filter to the sterile syringe.

Draw the cold Poloxamer 407 solution into the syringe.

Carefully push the solution through the syringe filter into the sterile collection vessel. Apply

steady, even pressure. For more viscous solutions, a larger surface area filter or a peristaltic

pump with appropriate sterile tubing may be necessary.

Aliquot the sterile solution into smaller, single-use sterile containers if desired.

Store the sterilized solution at 4°C.

Protocol 2: Steam Sterilization (Autoclaving)
Autoclaving is an effective method for sterilizing Poloxamer solutions, but it can lead to water

evaporation and changes in polymer concentration.[2]

Materials:

Prepared Poloxamer 407 solution in an autoclavable container (e.g., glass bottle with a

loosened cap or a vented closure)

Autoclave
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Procedure:

Dispense the Poloxamer 407 solution into an autoclavable container, leaving sufficient

headspace.

Loosen the cap or use a vented closure to allow for pressure equalization and prevent the

container from shattering.

Place the container in the autoclave.

Run a liquid cycle at 121°C for 20 minutes.[1][2] Note that autoclave times may need to be

validated for different volumes and container types.

After the cycle is complete, allow the solution to cool to room temperature inside the

autoclave before removing it to prevent boiling over.

Once cooled, tighten the cap and store the sterilized solution at 4°C.

Be aware that autoclaving can cause a 30-45% water weight loss in 30% P407 hydrogels,

which increases the polymer weight fraction.[2]

Protocol 3: Gamma Irradiation
Gamma irradiation is a terminal sterilization method that can be used for Poloxamer solutions

in their final, sealed containers. However, it has been shown to cause acidification and

cytotoxicity in 30% w/v Poloxamer 407 hydrogels.[1]

Materials:

Prepared Poloxamer 407 solution in a gamma-compatible, sealed container.

Procedure:

Prepare the Poloxamer 407 solution and dispense it into the final, sealed containers that are

compatible with gamma irradiation.

Send the sealed containers to a commercial gamma irradiation facility.
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Specify a target dose of 25 kGy, which is a common dose for sterilizing medical devices.[1]

Upon return, store the sterilized solution at 4°C.

Caution: Due to the reported increase in acidity and cytotoxicity, it is crucial to perform

thorough validation, including pH measurement and cytotoxicity testing, before using

gamma-irradiated Poloxamer solutions for cell culture.[1]

Protocol 4: Electron Beam (E-beam) Irradiation
E-beam irradiation is another terminal sterilization method that has been shown to be more

suitable than gamma irradiation for 30% w/v Poloxamer 407 hydrogels, as it preserves the

hydrogel's properties and has a better cytotoxicity profile.[1]

Materials:

Prepared Poloxamer 407 solution in an E-beam-compatible, sealed container.

Procedure:

Prepare the Poloxamer 407 solution and dispense it into the final, sealed containers that are

compatible with E-beam irradiation.

Send the sealed containers to a commercial E-beam irradiation facility.

Specify a target dose in the range of 15-25 kGy.[1]

Upon return, store the sterilized solution at 4°C.

It is recommended to validate the process by testing the physicochemical properties and

cytotoxicity of the E-beam sterilized solution.

Visualization of Workflows and Decision-Making
Workflow for Preparation and Sterilization of Poloxamer
Solution
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Sterilization

Post-Sterilization

Weigh Poloxamer 407 Powder

Add to Cold (4°C) Sterile Water

Gentle Stirring at 4°C

Dissolve for 24h at 4°C

Choose Sterilization Method

Sterile Filtration

Low Viscosity

Autoclaving

Heat Stable

E-beam Irradiation

Terminal Sterilization
(Preferred Radiation)

Gamma Irradiation
(Caution: Cytotoxicity)
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Start: Need to Sterilize
Poloxamer Solution

Is the Poloxamer
concentration low (<15-20%)
and viscosity manageable?

Sterile Filtration
(0.22 µm filter)

Yes

Is terminal sterilization in the
final container required?

No

Autoclaving
(121°C, 20 min)

Is there a concern about
potential cytotoxicity from

radiation byproducts?

Yes

E-beam Irradiation
(15-25 kGy)

Avoid Gamma Irradiation.
Perform cytotoxicity testing

for E-beam.

Note: Autoclaving may alter
concentration due to evaporation.

Validate final properties.

E-beam or Gamma
(with validation)
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b213144?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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